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Compound of Interest

Compound Name: Cysteine sulfinic acid

Cat. No.: B1346483

For Researchers, Scientists, and Drug Development Professionals

The reversible oxidation of cysteine residues to sulfinic acid (Cys-SO:zH) is a critical post-
translational modification involved in cellular signaling and redox regulation. Accurate detection
and quantification of this modification are essential for understanding its role in health and
disease. This guide provides a comparative overview of two prominent chemical probes used
for the detection of cysteine sulfinic acid: NO-Bio and DiaAlk. While direct quantitative
detection limits are not extensively reported in the literature, this guide offers a qualitative
comparison of their performance based on available experimental data.

Data Presentation: A Comparative Overview

Due to the limited availability of standardized quantitative data on detection limits, this table
provides a qualitative and descriptive comparison of the NO-Bio and DiaAlk probes.
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Feature

NO-Bio Probe

DiaAlk Probe

Probe Type

C-nitroso-based biotinylated

probe

Electrophilic diazene-based

"clickable" probe

Reaction Mechanism

Forms a stable sulfonamide

adduct with sulfinic acid.

Reacts with sulfinic acid to
form a stable sulfonamide
adduct.

Reported Sensitivity

Enables detection of
sulfinylated proteins; showed
higher sensitivity than a
commercially available
antibody for hyperoxidized DJ-
1[1].

Reported to have superior
sensitivity compared to NO-
Bio, particularly for mass
spectrometry-based

proteomics.

Selective for sulfinic acid,

though a pre-blocking step for

Highly chemoselective for

sulfinic acid, with minimal

Selectivity o ) o )
free thiols is required to cross-reactivity reported with
prevent side reactions[1]. other nucleophilic residues[2].
Compatible with streptavidin Highly compatible with mass
blotting for visualization[1]. spectrometry for site-centric

o Complex mass spectrometric and quantitative

Compatibility ) ) )
fragmentation patterns can chemoproteomic analysis[3][2].
make it less suitable for site- Also available in a fluorescent
centric proteomics[2]. version (DiaFluo)[4][5].

) ) Global, site-specific
Detection of global protein ) o o
o ) o identification and quantification
Applications sulfinylation in cell lysates and

tissue samples[1].

of protein S-sulfinylation in
cells[2][6][7].

Signaling Pathways and Reaction Mechanisms

The detection of cysteine sulfinic acid by both NO-Bio and DiaAlk relies on specific chemical

reactions that form stable covalent adducts, enabling subsequent enrichment and analysis.

Cysteine Oxidation Pathway
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The formation of cysteine sulfinic acid is a key step in the oxidative modification of cysteine
residues.

Cysteine (Cys-SH) + ROS Cysteine Sulfenic Acid (Cys-SOH) lﬁ% Cysteine Sulfinic Acid (Cys-SOzH) |ﬂ>| Cysteine Sulfonic Acid (Cys-SOsH)

DiaAlk Reaction

DiaAlk Probe

Stable Sulfonamide Adduct

Protein-Cys-SO:zH

NO-Bio Reaction

NO-Bio Probe

Stable Sulfonamide Adduct

Protein-Cys-SO:zH
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Cell/Tissue Lysate Preparation

:

Blocking of Free Thiols (e.g., with NEM)

:

Labeling with Sulfinic Acid Probe (NO-Bio or DiaAlk)

DiaAlk Path

Click Chemistry (for DiaAlk) with Azide-Biotin NO-Bio Path

: :

Enrichment of Labeled Proteins/Peptides (Streptavidin)

:

Proteolytic Digestion (e.g., Trypsin)

:

Analysis (Western Blot or LC-MS/MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

